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Compound of Interest

Compound Name: 2,2,4-Trimethylheptane

Cat. No.: B082096 Get Quote

An In-depth Technical Guide to 2,2,4-
Trimethylheptane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and physicochemical properties of 2,2,4-trimethylheptane. The information is curated for

professionals in research and development who require precise data for modeling, analysis,

and experimental design.

Molecular Identity and Structure
2,2,4-Trimethylheptane is a branched alkane, a saturated hydrocarbon with the general

formula CnH2n+2.[1] Its systematic IUPAC name is 2,2,4-trimethylheptane.[2] It is recognized

by the CAS Registry Number 14720-74-2.[3]

Molecular Formula: C₁₀H₂₂[2][3][4][5]

The structural formula provides a more detailed representation of the covalent bonding within

the molecule. Below are several common representations:

Condensed Formula: CH₃CH₂CH₂CH(CH₃)CH₂C(CH₃)₃

SMILES (Simplified Molecular-Input Line-Entry System): CCCC(C)CC(C)(C)C[2][4][5][6]
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InChI (International Chemical Identifier): InChI=1S/C10H22/c1-6-7-9(2)8-10(3,4)5/h9H,6-

8H2,1-5H3[2][3][4][5]

The relationship between the molecular formula and its various structural representations is

crucial for understanding its chemical nature and behavior.
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Structural Representations of 2,2,4-Trimethylheptane

Physicochemical Properties
The physical and chemical properties of 2,2,4-trimethylheptane are summarized in the table

below. These properties are essential for predicting its behavior in various experimental and

environmental conditions.
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Property Value Reference(s)

Molecular Weight 142.28 g/mol [3][4][5][7]

Monoisotopic Mass 142.172150702 Da [1][4][6]

Boiling Point 148.15 °C [5]

Melting Point -53.99 °C [7]

Density 0.7275 g/cm³ at 20 °C [5][7]

Water Solubility 0.0015 g/L (Predicted) [1]

logP (Octanol-Water) 5.52 (Predicted) [1]

Rotatable Bond Count 4 [1][7]

Polar Surface Area 0 Å² [1]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and identification of 2,2,4-
trimethylheptane. Available spectral information includes:

Mass Spectrometry (Electron Ionization): The NIST Chemistry WebBook provides mass

spectrum data for 2,2,4-trimethylheptane, which is crucial for determining its fragmentation

pattern and confirming its molecular weight.[8]

¹³C NMR Spectroscopy: Carbon-13 Nuclear Magnetic Resonance spectra are available and

provide information about the number and types of carbon atoms in the molecule.[4][9]

Infrared (IR) Spectroscopy: Vapor phase IR spectra can be used to identify the characteristic

vibrational modes of the molecule's functional groups.[4][9]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2,2,4-trimethylheptane are

not readily available in the public domain, general analytical methods are established.

General Analytical Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=14720-74-2
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4-Trimethylheptane
https://commonchemistry.cas.org/detail?cas_rn=14720-74-2&title=
https://www.echemi.com/products/pd2109157078-2-2-4-trimethylheptane.html
https://foodb.ca/compounds/FDB007727
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4-Trimethylheptane
https://pubchemlite.lcsb.uni.lu/e/compound/26839
https://commonchemistry.cas.org/detail?cas_rn=14720-74-2&title=
https://www.echemi.com/products/pd2109157078-2-2-4-trimethylheptane.html
https://commonchemistry.cas.org/detail?cas_rn=14720-74-2&title=
https://www.echemi.com/products/pd2109157078-2-2-4-trimethylheptane.html
https://foodb.ca/compounds/FDB007727
https://foodb.ca/compounds/FDB007727
https://foodb.ca/compounds/FDB007727
https://www.echemi.com/products/pd2109157078-2-2-4-trimethylheptane.html
https://foodb.ca/compounds/FDB007727
https://www.benchchem.com/product/b082096?utm_src=pdf-body
https://www.benchchem.com/product/b082096?utm_src=pdf-body
https://www.benchchem.com/product/b082096?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C14720742&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4-Trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4-Trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trimethylheptane
https://www.benchchem.com/product/b082096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common application of 2,2,4-trimethylheptane is as a modeling or calibration standard for

the analysis of other volatile organic compounds.[7][10] A typical experimental workflow for its

analysis from a sample matrix is outlined below.
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General Analytical Workflow for 2,2,4-Trimethylheptane
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Analytical Workflow for Volatile Compounds
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Methodology:

Headspace Extraction: The headspace technique is a common method for extracting volatile

compounds like 2,2,4-trimethylheptane from solid or liquid samples.[10] This involves

heating the sample in a sealed vial to allow the volatile components to partition into the gas

phase above the sample.

Gas Chromatography-Mass Spectrometry (GC-MS): The extracted headspace gas is then

typically injected into a gas chromatograph (GC) for separation from other components in the

mixture. The separated components then enter a mass spectrometer (MS) for detection and

identification based on their mass-to-charge ratio and fragmentation patterns.[8]

Applications
2,2,4-Trimethylheptane is primarily used in the following areas:

Fuel Component: It is a component of jet fuels.[7][11]

Calibration Standard: Due to its stability and defined properties, it serves as a modeling or

calibration standard for the analysis of other volatile compounds.[7][10]

This guide provides foundational data for 2,2,4-trimethylheptane. For more specific

applications or advanced research, consulting peer-reviewed literature and specialized

chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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